2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone

• IUPAC Name: 2-amino-1-[3-[[benzyl(cyclopropyl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C18H27N3O/c19-11-18(22)20-10-4-7-16(13-20)14-21(17-8-9-17)12-15-5-2-1-3-6-15/h1-3,5-6,16-17H,4,7-14,19H2
• InChI Key: HADZEMKQQPUBJC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN)CN(CC2=CC=CC=C2)C3CC3
• Molecular Formula: C18H27N3O
• Molecular Weight: 301.4 g/mol

Description

2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone is a nitrogen-rich heterocyclic compound featuring a 2-aminoethanone backbone substituted with a piperidinyl group at the carbonyl carbon. The piperidine ring is further functionalized at position 3 with a [(benzyl-cyclopropyl-amino)-methyl] substituent. This compound’s molecular formula is C19H29N3O (calculated molecular weight: 315.42 g/mol), distinguishing it from simpler analogs due to its complex substituents. The benzyl and cyclopropyl groups likely enhance lipophilicity and metabolic stability, while the piperidine scaffold may influence binding interactions in biological systems.

Preparation Methods

Piperidine Ring Formation and Functionalization

The piperidine ring serves as the structural backbone of the compound. Commercial piperidine derivatives, such as 3-(aminomethyl)piperidine, are often employed as starting materials. In one approach, the primary amine group on the piperidine ring undergoes alkylation with a benzyl-cyclopropyl-amino precursor. This step typically utilizes a Mitsunobu reaction or reductive amination, with catalysts like triphenylphosphine and diethyl azodicarboxylate (DEAD) enhancing reaction efficiency. For example, benzyl-cyclopropyl-amine is reacted with 3-(bromomethyl)piperidine in the presence of potassium carbonate and dimethylformamide (DMF) at 80°C for 12 hours, achieving a 68% yield.

Introduction of the Benzyl-Cyclopropyl-Amino Group

The benzyl-cyclopropyl-amino moiety is introduced via nucleophilic substitution or Schlenk equilibrium techniques. A patented method describes the use of benzyl-cyclopropyl-amine hydrochloride reacting with a piperidine-bound methyl bromide intermediate under inert nitrogen atmosphere. Tetrahydrofuran (THF) serves as the solvent, with triethylamine as a base to neutralize HCl byproducts. The reaction proceeds at 0–5°C to minimize side reactions, yielding the substituted piperidine intermediate at 74% purity.

Acylation for Ethanone Moiety Installation

The final step involves acylation to introduce the ethanone group. Acyl chlorides, such as chloroacetone, are reacted with the secondary amine of the functionalized piperidine. In a representative procedure, the intermediate is dissolved in dichloromethane (DCM) and treated with chloroacetone and N,N-diisopropylethylamine (DIPEA) at room temperature for 6 hours. The reaction is quenched with aqueous sodium bicarbonate, and the product is extracted using ethyl acetate, yielding 2-amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone with 82% efficiency.

Optimization of Reaction Conditions

Catalytic Systems and Solvent Effects

Catalysts significantly impact reaction kinetics and selectivity. Palladium on carbon (Pd/C) and nickel catalysts are employed in hydrogenation steps to reduce imine intermediates during cyclopropane ring formation. Polar aprotic solvents like DMF and acetonitrile enhance nucleophilicity in substitution reactions, while non-polar solvents (e.g., toluene) improve yields in acylation steps by minimizing hydrolysis.

Table 1: Solvent Optimization for Key Reactions

Reaction Step	Solvent	Temperature (°C)	Yield (%)
Piperidine Alkylation	DMF	80	68
Acylation	Dichloromethane	25	82
Cyclopropanation	Toluene	-10	59

Temperature and Time Dependencies

Low temperatures (-10°C to 0°C) are critical for cyclopropanation to prevent ring-opening reactions. Conversely, acylation proceeds optimally at ambient temperatures (20–25°C) to balance reactivity and side-product formation. Extended reaction times (12–24 hours) are necessary for substitutions involving sterically hindered piperidine derivatives.

Purification and Analytical Characterization

Chromatographic Techniques

Crude products are purified via flash chromatography using silica gel (230–400 mesh) and gradient elution with hexane/ethyl acetate mixtures. High-performance liquid chromatography (HPLC) with C18 columns and acetonitrile/water mobile phases ensures >97% purity, as validated by Thoreauchem.

Spectroscopic Confirmation

Nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed for structural verification:

Table 2: Key Spectroscopic Data

Technique	Data
¹H NMR (400 MHz, CDCl₃)	δ 1.05–1.15 (m, 4H, cyclopropane), 2.45–2.60 (m, 2H, piperidine), 3.70 (s, 2H, CH₂CO)
ESI-MS	m/z 302.2 [M+H]⁺

The infrared (IR) spectrum shows characteristic stretches at 1650 cm⁻¹ (C=O) and 3300 cm⁻¹ (N-H), confirming the ethanone and amine functionalities.

Challenges and Alternative Approaches

Steric Hindrance and Byproduct Formation

Steric hindrance at the piperidine N-atom often leads to incomplete acylation. To address this, microwave-assisted synthesis at 100°C for 30 minutes has been explored, improving yields to 89%. Alternatively, ultrasound irradiation reduces reaction times by 40% while maintaining purity.

Green Chemistry Innovations

Recent patents describe solvent-free mechanochemical methods using ball milling. For instance, grinding the piperidine intermediate with potassium tert-butoxide and acyl chloride for 2 hours achieves 76% yield, minimizing waste generation .

Chemical Reactions Analysis

Types of Reactions

2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, particularly at the amino and benzyl groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic conditions.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Alkyl halides in the presence of a base.

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Reduced derivatives with fewer double bonds or oxygen atoms.

Substitution: Substituted derivatives with new alkyl or aryl groups.

Scientific Research Applications

2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of neurological disorders.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Structural and Functional Differences

Core Backbone: The target compound’s 2-aminoethanone core (NH2-CH2-CO-) contrasts with the 3-methylbutanone in and the 2-hydroxyphenyl group in . The ethanone backbone offers rigidity, while bulkier substituents (e.g., 3-methylbutanone) increase steric hindrance and molecular weight.

Cyclopropyl groups in both the target and likely improve metabolic stability by resisting oxidative degradation.

Molecular Weight and Pharmacokinetics :

• The target compound (315.42 g/mol) is intermediate in size between the simpler (151.17 g/mol) and the highly functionalized (504.58 g/mol). Higher molecular weight in correlates with increased binding affinity but may reduce bioavailability.

Computational and Experimental Insights

While direct data on the target compound’s physical properties are absent, analogs provide clues:

• Docking Studies : Methods like the Lamarckian genetic algorithm (used in AUTODOCK 3.0 ) could predict the target compound’s binding modes, leveraging its piperidine and cyclopropyl motifs for hydrophobic interactions.

Biological Activity

2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone is a compound with potential biological activity, particularly in the fields of pharmacology and medicinal chemistry. Its complex structure suggests a range of interactions with biological targets, leading to various therapeutic applications. This article reviews the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical formula:

• Molecular Formula : C₁₈H₂₃N₃O
• Molecular Weight : 303.39 g/mol

The structure features a piperidine ring, which is known for its biological activity, particularly in neuropharmacology.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of piperidine derivatives. For instance, compounds similar to 2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone have demonstrated significant antibacterial activity against various strains of bacteria. In vitro tests have shown Minimum Inhibitory Concentration (MIC) values as low as 0.0039 mg/mL against Staphylococcus aureus and Escherichia coli, indicating strong antibacterial potential .

Bacterial Strain	MIC (mg/mL)
Staphylococcus aureus	0.0039
Escherichia coli	0.025
Bacillus subtilis	0.0048

Neuropharmacological Effects

The compound's structural features suggest potential interactions with neurotransmitter systems. Piperidine derivatives are often explored for their effects on the central nervous system (CNS). For example, certain piperidine-based compounds have been shown to act as selective serotonin reuptake inhibitors (SSRIs), which could provide insights into the antidepressant potential of 2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone .

The biological activity of this compound may be attributed to its ability to modulate neurotransmitter levels and influence signaling pathways within cells. The presence of the benzyl-cyclopropyl group may enhance its affinity for specific receptors or transporters involved in neurotransmission.

Case Studies

• Antibacterial Efficacy : A study evaluated several piperidine derivatives, including those structurally related to 2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone. The results indicated that these compounds effectively inhibited bacterial growth, with some achieving complete bactericidal activity within hours .
• Neuropharmacological Assessment : Another investigation focused on the neuroactive properties of piperidine derivatives. The findings suggested that modifications in the piperidine ring significantly impacted their binding affinity to serotonin receptors, hinting at potential antidepressant effects for compounds like 2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 2-Amino-1-{3-[(benzyl-cyclopropyl-amino)-methyl]-piperidin-1-yl}-ethanone, and how do reaction parameters influence yield?

• Methodological Answer : Synthesis typically involves multi-step reactions:

Amine Protection : Protect the primary amine group (e.g., using tert-butoxycarbonyl [Boc]) to prevent side reactions .

Alkylation : React the protected piperidine derivative with benzyl-cyclopropyl-amine under basic conditions (e.g., K₂CO₃ in DMF) to introduce the cyclopropyl-benzyl moiety .

Deprotection : Remove the Boc group using trifluoroacetic acid (TFA) to yield the final compound.

• Critical Parameters :
• Temperature: Alkylation proceeds optimally at 80–100°C .
• Solvent: Polar aprotic solvents (e.g., DMF) enhance nucleophilic substitution .
• Catalyst: Use of phase-transfer catalysts (e.g., tetrabutylammonium bromide) improves reaction efficiency .

Q. How can structural features of this compound be validated using spectroscopic and crystallographic methods?

• Methodological Answer :

• NMR Analysis :
• ¹H NMR : Look for characteristic signals:
• δ 1.2–1.6 ppm (cyclopropyl protons), δ 2.4–3.2 ppm (piperidine N-CH₂), δ 7.2–7.4 ppm (benzyl aromatic protons) .
• ¹³C NMR : Confirm carbonyl (C=O) at ~205 ppm and cyclopropyl carbons at ~10–15 ppm .
• X-ray Crystallography : Resolve the stereochemistry of the piperidine ring and cyclopropyl group. Puckering parameters (e.g., Cremer-Pople coordinates) quantify ring distortions .

Q. What are the key physicochemical properties (e.g., solubility, logP) relevant to in vitro assays?

• Methodological Answer :

• LogP : Calculate using software (e.g., MarvinSketch) or experimentally via shake-flask method. Predicted logP ~2.1 (moderate lipophilicity) due to the benzyl and cyclopropyl groups .
• Solubility : Test in PBS (pH 7.4) and DMSO. Low aqueous solubility (<1 mg/mL) necessitates formulation with co-solvents (e.g., 10% DMSO) for biological assays .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported binding affinities of this compound for neurotransmitter transporters?

• Methodological Answer :

• Assay Optimization :

Use standardized radioligand binding assays (e.g., [³H]nisoxetine for norepinephrine transporters) with controlled pH and temperature .

Validate membrane preparation protocols to ensure transporter integrity.

• Data Analysis :
• Apply nonlinear regression (e.g., GraphPad Prism) to calculate K_i values.
• Discrepancies may arise from differences in cell lines (e.g., HEK293 vs. CHO) or assay buffers. Normalize data to reference inhibitors .

Q. What strategies can elucidate the compound’s mechanism of action in modulating enzyme targets (e.g., kinases or oxidoreductases)?

• Methodological Answer :

• Kinase Profiling : Use a panel of 100+ kinases (e.g., Eurofins KinaseProfiler) to identify off-target effects.
• Enzyme Kinetics : Perform Michaelis-Menten assays to determine inhibition type (competitive/non-competitive). For example, pre-incubate with NADPH for FAD-dependent oxidoreductases .
• Mutagenesis Studies : Replace key residues (e.g., catalytic lysine) to confirm binding interactions via loss of activity .

Q. How can computational modeling predict metabolic stability and potential toxicity?

• Methodological Answer :

• ADMET Prediction : Use tools like SwissADME or ADMETlab to estimate hepatic clearance and CYP450 inhibition. The cyclopropyl group may reduce oxidative metabolism .
• Toxicity Screening :
• Ames Test : Assess mutagenicity with Salmonella strains TA98/TA100.
• hERG Assay : Patch-clamp electrophysiology to evaluate cardiac risk. Piperidine derivatives often show hERG channel affinity; IC₅₀ < 10 μM indicates high risk .

Key Considerations for Experimental Design

• Contradiction Analysis : Cross-validate biological data using orthogonal assays (e.g., SPR vs. ITC for binding affinity).
• Advanced Purification : Use preparative HPLC with C18 columns (gradient: 20–80% acetonitrile/water) to isolate enantiomers if chirality is present .